Cas no 1806035-80-2 (Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate
• CAS No: 1806035-80-2
• MF: C₁₁H₁₂F₂N₂O₅
• MW: 290.220190048218
• CID: 4896442
• Update Time: 2025-05-21

Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate

• Inchi： 1S/C11H12F2N2O5/c1-3-20-8(16)4-6-9(10(12)13)7(15(17)18)5-14-11(6)19-2/h5,10H,3-4H2,1-2H3
• InChI Key： SHROGUHFEZEELO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)OCC)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 1.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate

Comprehensive Guide to Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate (CAS No. 1806035-80-2)

Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate (CAS No. 1806035-80-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl group, a methoxy substituent, and a nitro group, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

The molecular structure of Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate includes a pyridine core, which is a common motif in bioactive molecules. The presence of the difluoromethyl group enhances the compound's metabolic stability, while the nitro group offers opportunities for further chemical modifications. These features make it particularly valuable in the development of new therapeutic agents and agrochemicals, addressing current challenges in healthcare and sustainable agriculture.

In pharmaceutical research, Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate is explored as a building block for kinase inhibitors and anti-inflammatory drugs. The difluoromethyl moiety is known to improve the pharmacokinetic properties of drug candidates, making this compound a hot topic in medicinal chemistry. Recent studies highlight its role in targeting enzymes involved in chronic diseases, aligning with the growing demand for innovative treatments.

Agrochemical applications of Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate are equally promising. The compound's structural features contribute to its efficacy as a precursor for herbicides and fungicides. With the global push for sustainable farming practices, researchers are leveraging its nitropyridine backbone to develop environmentally friendly crop protection solutions. This aligns with trends in precision agriculture and reduced chemical footprints.

The synthesis of Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate typically involves multi-step organic reactions, including nitration, etherification, and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being adopted to improve yields and reduce environmental impact. These innovations cater to the pharmaceutical industry's emphasis on green chemistry and process optimization.

Market trends indicate rising demand for pyridine derivatives like Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate, driven by their applications in drug development and agrochemicals. The compound's CAS No. 1806035-80-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial laboratories worldwide.

Quality control and regulatory compliance are critical for Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate. Analytical methods such as HPLC, NMR, and mass spectrometry ensure purity and consistency, which are essential for research reproducibility. Regulatory frameworks like REACH and FDA guidelines govern its use, ensuring safety and environmental responsibility.

Future prospects for Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate include its potential in personalized medicine and smart agrochemicals. As researchers uncover new biological targets and sustainable farming needs, this compound is poised to play a pivotal role. Its versatility and efficacy make it a standout in the competitive landscape of specialty chemicals.

In conclusion, Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-acetate (CAS No. 1806035-80-2) is a high-value chemical intermediate with broad applications in life sciences and agriculture. Its unique structure and functional groups offer endless possibilities for innovation, making it a focal point for researchers and industry leaders. Stay updated on the latest developments to leverage its full potential in your projects.